Cas no 1546152-00-4 (4-2-(propan-2-yloxy)phenylbutan-1-amine)

• Product Name: 4-2-(propan-2-yloxy)phenylbutan-1-amine
• CAS No: 1546152-00-4
• Molecular Formula: C₁₃H₂₁NO
• Molecular Weight: 207.311943769455
• CID: 6089084
• PubChem ID: 83820320

4-2-(propan-2-yloxy)phenylbutan-1-amine Properties

Names and Identifiers

• 4-2-(propan-2-yloxy)phenylbutan-1-amine
• EN300-1849126
• 4-[2-(propan-2-yloxy)phenyl]butan-1-amine
• 1546152-00-4

• InChIKey： PTEACOLWKMFLRD-UHFFFAOYSA-N
• Inchi： 1S/C13H21NO/c1-11(2)15-13-9-4-3-7-12(13)8-5-6-10-14/h3-4,7,9,11H,5-6,8,10,14H2,1-2H3
• SMILES： O(C(C)C)C1C=CC=CC=1CCCCN

Computed Properties

• Exact Mass: 207.162314293g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 207.162314293g/mol
• Heavy Atom Count: 15
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines